Surface plasmon resonance allied applications of silver nanoflowers synthesized from Breynia vitis-idaea leaf extract†
Dalton Transactions Pub Date: 2022-01-07 DOI: 10.1039/D1DT03592D
Abstract
An environmentally friendly, green synthesis process has been adopted to synthesize silver nanoparticles (AgNPs) in an aqueous solution from a new remedial plant. Breynia vitis-idaea leaves act like natural capping and reducing agents. The resulting AgNPs were characterized and analyzed using different characterization techniques, such as UV-Vis spectroscopy, X-ray diffraction, zeta potential, transmission electron microscopy (TEM) and scanning electron microscopy (SEM). The UV-Vis absorption spectrum showed high stability and a surface plasmon resonance (SPR) peak around 430 nm. The effects of several processing variables, such as reaction time, temperature, concentration and pH, were analyzed. High temperature and alkaline pH intensify the ability to form flower-shaped AgNPs with enhanced properties. AgNPs were investigated for antibacterial activity against Gram-negative E. coli bacterial strains with a 10 mm zone of inhibition. These AgNPs showed dye degradation up to 88% when an aqueous crystal violet dye solution was mixed with AgNPs as the catalyst. Further, AgNPs alone were effectively used in the detection of hydrogen peroxide (H2O2) in an aqueous medium with a LOD (limit of detection) of 21 μM, limit of quantification (LOQ) of 64 μM and a decrease in absorption intensity up to 89%. Based on these results, these AgNPs were effectively used in numerous fields, such as biomedical, water purification, antibacterial and sensing of H2O2.
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Journal Name：Dalton Transactions
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CAS no.: 19396-73-7
